Cas no 94276-07-0 (3-Thia-6-azoniaspiro[5.5]undecane,chloride (1:1))

• Product name: 3-Thia-6-azoniaspiro[5.5]undecane,chloride (1:1)
• CAS No: 94276-07-0
• MF: C₉H₁₈ClNS
• MW: 207.763920307159
• CID: 810319
• PubChem ID: 57356752

3-Thia-6-azoniaspiro[5.5]undecane,chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Thia-6-azoniaspiro[5.5]undecane,chloride (1:1)
• 3-thia-6-azoniaspiro[5.5]undecane chloride
• 3-Thia-6-azoniaspiro(5.5)undecane chloride
• NS00065374
• EINECS 304-496-2
• 94276-07-0
• DTXSID20241357

• Inchi： InChI=1S/C9H18NS.ClH/c1-2-4-10(5-3-1)6-8-11-9-7-10;/h1-9H2;1H/q+1;/p-1
• InChI Key： WXATUYAACRMMCO-UHFFFAOYSA-M
• SMILES： C1CC[N+]2(CC1)CCSCC2.[Cl-]

Computed Properties

• Exact Mass: 429.081867
• Monoisotopic Mass: 429.081867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 93.7
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C